2H-1-Benzopyran-2-one, 4-hydroxy-5,6,7-trimethyl-
Cat. No. B8676550
M. Wt: 204.22 g/mol
InChI Key: SKASSVARNXDRMC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US03974289
Procedure details
Fuming nitric acid (18 ml) was added to a stirred suspension of 4-hydroxy-5,6,7-trimethylcoumarin (m.p. 262°-4°; 3.38g) in chloroform (250 ml) at room temperature over 1.5 hours. After a further 30 minutes, the solvent was removed in vacuo at room temperature and 6N hydrochloric acid (70 ml) added to the residue. Filtration gave the product, m.p. 134°-7°(d), (C12H11NO5 requires C, 57.83; H, 4.45; N, 5.62. Found: C, 57.92; H, 4.57; N, 5.65).
Name
Identifiers
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REACTION_CXSMILES
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[N+]([O-])(O)=O.[OH:5][C:6]1[C:15]2[C:10](=[CH:11][C:12]([CH3:18])=[C:13](C)[C:14]=2C)[O:9][C:8](=[O:19])[CH:7]=1.[CH:20](Cl)(Cl)Cl>>[CH3:18][C:12]1[C:11]([CH3:20])=[C:10]2[C:15]([C:6]([OH:5])=[CH:7][C:8](=[O:19])[O:9]2)=[CH:14][CH:13]=1
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Inputs
Step One
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Name
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|
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Quantity
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18 mL
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Type
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reactant
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Smiles
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[N+](=O)(O)[O-]
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Name
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Quantity
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3.38 g
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Type
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reactant
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Smiles
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OC1=CC(OC2=CC(=C(C(=C12)C)C)C)=O
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Name
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Quantity
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250 mL
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Type
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reactant
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Smiles
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C(Cl)(Cl)Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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the solvent was removed in vacuo at room temperature
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ADDITION
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Type
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ADDITION
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Details
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6N hydrochloric acid (70 ml) added to the residue
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FILTRATION
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Type
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FILTRATION
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Details
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Filtration
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
